Cas no 2034537-25-0 (N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide)

• Product Name: N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide
• CAS No: 2034537-25-0
• MF: C₁₉H₁₅N₃O₂
• MW: 317.341304063797
• CID: 5881163
• PubChem ID: 121022661
• Update Time: 2025-06-26

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide
• N-[[5-(furan-2-yl)pyridin-3-yl]methyl]-1H-indole-2-carboxamide
• 2034537-25-0
• AKOS026704609
• N-((5-(furan-2-yl)pyridin-3-yl)methyl)-1H-indole-2-carboxamide
• N-{[5-(furan-2-yl)pyridin-3-yl]methyl}-1H-indole-2-carboxamide
• F6561-1319

• Inchi： 1S/C19H15N3O2/c23-19(17-9-14-4-1-2-5-16(14)22-17)21-11-13-8-15(12-20-10-13)18-6-3-7-24-18/h1-10,12,22H,11H2,(H,21,23)
• InChI Key： IGGHNGXQLVUXBK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CN=CC(=C1)CNC(C1=CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 317.116426730g/mol
• Monoisotopic Mass: 317.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.9Ų

Additional information on N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide

Introduction to N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide (CAS No. 2034537-25-0)

N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034537-25-0, represents a promising candidate for further exploration in drug discovery and development. The intricate structure of this molecule, featuring a combination of furan, pyridine, and indole moieties, suggests potential biological activities that are worth investigating.

The chemical structure of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide can be described as a conjugated system consisting of multiple aromatic rings. The presence of the furan ring at the 5-position of the pyridine moiety introduces unique electronic and steric properties to the molecule. This feature may contribute to its binding affinity and selectivity when interacting with biological targets. Additionally, the indole ring at the 2-position of the carboxamide group adds another layer of complexity, which could influence its pharmacokinetic behavior and overall efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The combination of furan, pyridine, and indole in N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide aligns well with this trend. Studies have shown that such molecular architectures often exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of these heterocycles in this compound may confer unique pharmacological effects that make it a valuable asset in drug discovery efforts.

The synthesis of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the furan ring into the pyridine framework typically requires a palladium-catalyzed coupling reaction, such as the Suzuki-Miyaura coupling, which is well-established in organic synthesis. Following this step, functional group transformations are necessary to introduce the indole carboxamide moiety. These synthetic strategies highlight the importance of advanced chemical techniques in constructing complex molecules like this one.

The potential biological activity of N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide has been explored through various computational and experimental approaches. Molecular modeling studies have suggested that this compound may interact with proteins involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. Additionally, preliminary pharmacological assays have indicated that derivatives of this molecule may exhibit inhibitory effects on certain enzymes and receptors. These findings underscore the importance of structural diversity in designing molecules with therapeutic potential.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and computational tools. N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide exemplifies how integrating different heterocyclic systems can lead to novel compounds with unique properties. As research progresses, it is expected that more derivatives will be synthesized and tested for their biological activity. This will not only expand our understanding of the pharmacological space but also provide new leads for developing treatments for various diseases.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. N-{5-(furan-2-yl)pyridin-3-ylmethyl}-1H-indole-2-carboxamide represents an early stage candidate that has shown promise through preclinical studies. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile. However, its unique structural features make it an intriguing compound for continued investigation in both academic and industrial settings.

In conclusion, N-{5-(furan-2-yloxy-pyridin)-3-methyl}-1H-indole carboxamide (CAS No. 2034537250) is a structurally interesting molecule with potential applications in pharmaceutical research. Its combination of heterocyclic moieties offers a rich ground for exploring novel biological activities. As our understanding of molecular interactions grows, compounds like this one will play an increasingly important role in the development of new therapeutic agents.